N-(1-ethyl-2-oxo-1,2,3,4-tetrahydro-6-quinolinyl)-4-methylbenzamide

• IUPAC Name: N-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)-4-methylbenzamide
• InChI: InChI=1S/C19H20N2O2/c1-3-21-17-10-9-16(12-15(17)8-11-18(21)22)20-19(23)14-6-4-13(2)5-7-14/h4-7,9-10,12H,3,8,11H2,1-2H3,(H,20,23)
• InChI Key: FXHDZOTXFNGHDW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CCC2=C1C=CC(=C2)NC(=O)C3=CC=C(C=C3)C
• Molecular Formula: C19H20N2O2
• Molecular Weight: 308.4 g/mol

Description

N-(1-ethyl-2-oxo-1,2,3,4-tetrahydro-6-quinolinyl)-4-methylbenzamide, also known as ETOB, is a synthetic compound that has gained attention in scientific research due to its potential use as a therapeutic agent. ETOB has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further investigation.

Scientific Research Applications

Neurotropic and Psychotropic Properties

One significant area of research has been the exploration of the neurotropic and psychotropic properties of related compounds. For instance, a study by Podolsky et al. (2017) investigated novel quinolin-4-ones, revealing substances with promising sedative, anti-amnesic, anti-anxiety, and antihypoxic effects, suggesting their potential for further studies as psychoactive compounds (Podolsky, Shtrygol’, & Zubkov, 2017).

Cytotoxic Activity

Research by Deady et al. (2003) on carboxamide derivatives of benzo[b][1,6]naphthyridines, a structurally similar compound, highlighted potent cytotoxic activities against various cancer cell lines. This study underscores the potential of these compounds in cancer research, particularly in developing new chemotherapeutic agents (Deady, Rodemann, Zhuang, Baguley, & Denny, 2003).

Catalysis

Facchetti et al. (2016) discussed the preparation of pincer-functionalized quinoline ruthenium catalysts, demonstrating their utility in ketone reduction. This research highlights the compound's role in catalysis, offering insights into synthetic and industrial applications of quinoline derivatives in facilitating chemical transformations (Facchetti, Jurčík, Baldino, Giboulot, Nedden, Zanotti-gerosa, Blackaby, Bryan, Boogaard, McLaren, Moya, Reynolds, Sandham, Martinuzzi, & Baratta, 2016).

Corrosion Inhibition

A study by Zarrouk et al. (2014) on the inhibition efficiencies of quinoxalines, including quinoline derivatives, in preventing copper corrosion in nitric acid media, demonstrates the compound's potential as corrosion inhibitors. This application is crucial for extending the lifespan of metal components in industrial settings (Zarrouk, Hammouti, Dafali, Bouachrine, Zarrok, Boukhris, & Salem Al-Deyab, 2014).

Photovoltaic Applications

Elkanzi et al. (2020) synthesized a novel quinoline derivative for photodiode applications, showcasing the compound's potential in fabricating devices with notable optical characterizations. This exploration points towards the use of such compounds in enhancing the efficiency of photovoltaic devices (Elkanzi, Farag, Roushdy, & Mansour, 2020).